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Compound of Interest

Compound Name: K6PC-5

Cat. No.: B1673262 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
K6PC-5 is a synthetic ceramide derivative that functions as a potent and direct activator of

sphingosine kinase 1 (SPHK1).[1][2][3][4][5] This activation leads to the production of

sphingosine-1-phosphate (S1P), a critical signaling lipid involved in a multitude of cellular

processes.[5] K6PC-5 has demonstrated potential in research related to skin diseases,

neurodegeneration, and viral infections due to its role in promoting keratinocyte differentiation,

stimulating fibroblast proliferation and collagen synthesis, and increasing intracellular calcium

levels.[1][5][6][7][8]

Chemical Properties:

Property Value

Formal Name
2-hexyl-N-[2-hydroxy-1-(hydroxymethyl)ethyl]-3-

oxo-decanamide

CAS Number 756875-51-1

Molecular Formula C19H37NO4

Molecular Weight 343.5 g/mol [2][3]

Formulation Solid[2]

Purity ≥98%[2]
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Dissolution Protocols
K6PC-5 is a hydrophobic compound with poor solubility in aqueous solutions.[5][6] The

following protocols are recommended for its dissolution. It is advised to prepare solutions fresh

for in vivo experiments on the day of use.[1] For in vitro studies, stock solutions can be

prepared and stored as described in the storage section. Should precipitation occur during

preparation, gentle heating and/or sonication can be used to facilitate dissolution.[1]

Solubility Data:

Solvent Concentration

Dimethyl Sulfoxide (DMSO) 30 mg/mL[2]

Dimethyl Sulfoxide (DMSO) 10 mM[4]

In Vivo Formulation Protocols:

Protocol Solvent Composition Final Concentration

1
10% DMSO, 40% PEG300,

5% Tween-80, 45% Saline
≥ 2.5 mg/mL (7.28 mM)[1]

2
10% DMSO, 90% (20% SBE-

β-CD in Saline)
≥ 2.5 mg/mL (7.28 mM)[1]

3 10% DMSO, 90% Corn Oil ≥ 2.5 mg/mL (7.28 mM)[1]

Stock Solution Preparation (for in vitro use):

To prepare a 10 mM stock solution in DMSO:

Weigh out the desired amount of K6PC-5 solid.

Calculate the required volume of DMSO based on the molecular weight (343.5 g/mol ). For

example, to make 1 mL of a 10 mM solution, dissolve 3.435 mg of K6PC-5 in 1 mL of DMSO.

Add the DMSO to the solid K6PC-5.
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Vortex or sonicate until the solid is completely dissolved.

Storage Protocols
Proper storage of K6PC-5 is crucial to maintain its stability and activity.

Storage of Solid Compound:

Storage Temperature Duration

-20°C 12 months

4°C 6 months

Storage of Stock Solutions in Solvent:

To prevent degradation from repeated freeze-thaw cycles, it is highly recommended to aliquot

the stock solution into single-use volumes.[1]

Storage Temperature Duration

-80°C 6 months

-20°C 1 month[1] or 6 months

Mechanism of Action and Signaling Pathway
K6PC-5 directly activates SPHK1, which catalyzes the phosphorylation of sphingosine to S1P.

[5] The resulting increase in intracellular S1P levels leads to a rapid and transient rise in

intracellular calcium concentration ([Ca2+]i).[1][5] This calcium signaling is dependent on

thapsigargin-sensitive Ca2+ stores and Ca2+ entry, but independent of the classical

phospholipase C pathway.[5][7]
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K6PC-5 signaling pathway.

Experimental Workflow: Preparation and Application
The following diagram outlines a general workflow for the preparation and application of K6PC-
5 in a typical cell-based experiment.
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Experimental workflow for K6PC-5.
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Applications in Research
K6PC-5 has been utilized in a variety of research contexts, including:

Dermatology: Promoting epidermal differentiation and proliferation of keratinocytes, and

increasing collagen synthesis in fibroblasts.[1][5][6][7][8] It has been studied for its potential

in treating skin disorders like atopic dermatitis and psoriasis, as well as for anti-aging effects

in skin.[3][5][6][7][8]

Neuroscience: Exhibiting neuroprotective effects by inhibiting cell death in neuronal cells

under conditions of oxygen-glucose deprivation/reoxygenation.[2]

Virology: Attenuating Ebola virus infection by inhibiting viral entry.[9][10]

These application notes provide a comprehensive guide for the effective dissolution, storage,

and utilization of K6PC-5 in a research setting. Adherence to these protocols will help ensure

the integrity and efficacy of the compound in experimental studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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